Cas no 933707-83-6 (6-Methylimidazo[2,1-b]thiazole-3-carboxylic acid)

• Product Name: 6-Methylimidazo[2,1-b]thiazole-3-carboxylic acid
• CAS No: 933707-83-6
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• CID: 1077197
• PubChem ID: 28875808
• Update Time: 2025-11-01

6-Methylimidazo[2,1-b]thiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methylimidazo[2,1-b]thiazole-3-carboxylic acid
• 6-Methylimidazo[2,1-b][1,3]-thiazole-3-carboxylic acid
• 6-methylimidazo[2,1-b][1,3]thiazole-3-carboxylic acid(SALTDATA: HCl)
• 6-Methylimidazo[2,1-b]thiazole-3-carboxylicacid
• 933707-83-6
• AKOS006310081
• TS-00213
• SCHEMBL2998557
• DTXSID60651759
• 6-Methylimidazo[2,1-b][1,3]thiazole-3-carboxylic acid
• DB-359646

• MDL： MFCD09991782
• Inchi： 1S/C7H6N2O2S/c1-4-2-9-5(6(10)11)3-12-7(9)8-4/h2-3H,1H3,(H,10,11)
• InChI Key： PEGMBMPPBPZZPS-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N2C=C(C)N=C12

Computed Properties

• Exact Mass: 182.01499861g/mol
• Monoisotopic Mass: 182.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazothiazoles

Additional information on 6-Methylimidazo[2,1-b]thiazole-3-carboxylic acid

6-Methylimidazo[2,1-b]thiazole-3-carboxylic Acid (CAS No. 933707-83-6): A Comprehensive Overview

6-Methylimidazo[2,1-b]thiazole-3-carboxylic acid (CAS No. 933707-83-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazothiazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of 6-methylimidazo[2,1-b]thiazole-3-carboxylic acid.

The chemical structure of 6-methylimidazo[2,1-b]thiazole-3-carboxylic acid is characterized by a central imidazothiazole ring with a methyl group at the 6-position and a carboxylic acid group at the 3-position. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for various biological studies. The imidazothiazole scaffold is known for its ability to interact with biological targets such as enzymes, receptors, and ion channels, which can be leveraged for drug discovery and development.

The synthesis of 6-methylimidazo[2,1-b]thiazole-3-carboxylic acid has been explored using several methodologies. One common approach involves the condensation of 2-aminothiophenol with an appropriate aldehyde or ketone followed by cyclization and oxidation steps. Recent advancements in synthetic chemistry have led to more efficient and scalable methods, such as microwave-assisted synthesis and catalytic processes. These improvements have not only enhanced the yield and purity of the final product but also reduced the environmental impact of the synthesis process.

In terms of biological properties, 6-methylimidazo[2,1-b]thiazole-3-carboxylic acid has shown promising activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways and signal transduction processes. For instance, it has been reported to inhibit the activity of certain kinases, which are key regulators of cellular functions such as proliferation, differentiation, and apoptosis. This property makes it a valuable tool for understanding disease mechanisms and developing targeted therapies.

Recent research has also explored the anti-inflammatory and anti-cancer potential of 6-methylimidazo[2,1-b]thiazole-3-carboxylic acid. In vitro studies have shown that it can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress in cell cultures. Additionally, preliminary data from in vivo models suggest that it may have efficacy against certain types of cancer cells by inducing apoptosis and inhibiting tumor growth. These findings highlight its potential as a lead compound for further drug development.

The pharmacokinetic properties of 6-methylimidazo[2,1-b]thiazole-3-carboxylic acid have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. This suggests that it can be effectively delivered to target tissues following oral administration, which is a desirable attribute for drug candidates.

In conclusion, 6-methylimidazo[2,1-b]thiazole-3-carboxylic acid (CAS No. 933707-83-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, diverse biological activities, and favorable pharmacokinetic properties make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various disease areas.